Cas no 93892-42-3 (6-cyclopentyl-1,1,3,3-tetramethylindan-5-ol)

• Product Name: 6-cyclopentyl-1,1,3,3-tetramethylindan-5-ol
• CAS No: 93892-42-3
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 1000303
• PubChem ID: 3022777
• Update Time: 2025-04-20

6-cyclopentyl-1,1,3,3-tetramethylindan-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-1,1,3,3-tetramethylindan-5-ol
• 6-cyclopentyl-1,1,3,3-tetramethyl-2H-inden-5-ol
• 6-Cyclopentyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol
• 93892-42-3
• EINECS 299-525-8
• NS00039731
• DTXSID70239840
• SCHEMBL11158718
• IAXRJXQHJSFPBF-UHFFFAOYSA-N

• Inchi： 1S/C18H26O/c1-17(2)11-18(3,4)15-10-16(19)13(9-14(15)17)12-7-5-6-8-12/h9-10,12,19H,5-8,11H2,1-4H3
• InChI Key： IAXRJXQHJSFPBF-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C=C1C1CCCC1)C(C)(C)CC2(C)C

Computed Properties

• Exact Mass: 258.198
• Monoisotopic Mass: 258.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.535